2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide

• IUPAC Name: 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C11H13ClN2O2/c1-13-10(15)6-8-2-4-9(5-3-8)14-11(16)7-12/h2-5H,6-7H2,1H3,(H,13,15)(H,14,16)
• InChI Key: CPDIKLWLPVTCBA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)CCl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide, also known as CMA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been extensively investigated. In

Mechanism of Action

The mechanism of action of 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide is not fully understood, but it is believed to involve the inhibition of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression, and inhibition of this enzyme can lead to changes in gene expression that can have a range of biological effects.
Biochemical and Physiological Effects:
2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce cell cycle arrest in cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
In addition to its anti-cancer properties, 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has also been found to have neuroprotective effects. It has been shown to protect neurons from damage caused by oxidative stress and to enhance the survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide in lab experiments is its well-established synthesis method. This allows for consistent and reliable production of the compound for use in experiments. In addition, 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has been extensively studied and its properties are well-understood, which makes it a useful tool for scientific research.
However, there are also limitations to the use of 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide in lab experiments. One limitation is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer the compound to cells or animals in experiments. In addition, the mechanism of action of 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide. One area of research is to further investigate its anti-cancer properties and to explore its potential use in combination with other chemotherapy drugs. Another area of research is to explore its neuroprotective properties and to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
In addition, there is a need for further research to fully understand the mechanism of action of 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide and to explore its potential use in other areas of scientific research. Overall, 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide is a promising compound that has the potential to be a useful tool for scientific research in a range of fields.

Synthesis Methods

The synthesis of 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide involves the reaction of 2-chloroacetyl chloride with 4-aminophenylacetamide in the presence of a base such as triethylamine. The resulting product is then treated with methyl iodide to yield 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide. This synthesis method has been well-established and has been used to produce 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide for use in scientific research.

Scientific Research Applications

2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has been extensively studied for its potential use in scientific research. One of the main areas of research has been in the field of cancer research. 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has been found to have anti-cancer properties and has been shown to inhibit the growth of cancer cells in vitro. It has also been found to enhance the effectiveness of chemotherapy drugs in treating cancer.
In addition to its anti-cancer properties, 2-[4-[(2-chloroacetyl)amino]phenyl]-N-methylacetamide has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. It has been found to have neuroprotective properties and has been shown to protect neurons from damage caused by oxidative stress.